Cas no 50366-58-0 ( )

• Product Name: &nbsp
• CAS No: 50366-58-0
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 933646
• PubChem ID: 322752
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-propylsulfonylpropan-1-one
• 50366-58-0
• NSC280875
• NSC-280875
• DTXSID80314152
• 1-Phenyl-3-(propane-1-sulfonyl)propan-1-one
•  

• Inchi： 1S/C12H16O3S/c1-2-9-16(14,15)10-8-12(13)11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3
• InChI Key： OMIZSKBMWVZVNS-UHFFFAOYSA-N
• SMILES： S(CCC)(CCC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 240.08208
• Monoisotopic Mass: 240.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.155
• Boiling Point: 436.6°C at 760 mmHg
• Flash Point: 272.9°C
• Refractive Index: 1.522
• PSA: 51.21
• LogP: 3.16500